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Compound of Interest

Compound Name: Thiohexam

Cat. No.: B1215416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This protocol is intended for laboratory use by trained professionals only.

Thiohexam (N-cyclohexyl-2-benzothiazosulfenamide) is a known allergen and dermatological

sensitizer.[1] Appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, must be worn at all times. All procedures should be conducted in a well-

ventilated fume hood.

Introduction
Thiohexam, chemically known as N-cyclohexyl-2-benzothiazosulfenamide (CBS), is a widely

utilized accelerator in the rubber industry for vulcanization.[2] Its primary function is to expedite

the cross-linking of rubber with sulfur, thereby enhancing the mechanical properties of the final

product.[2] The synthesis of Thiohexam is a topic of interest for researchers in materials

science and industrial chemistry. This document outlines a detailed protocol for the laboratory

synthesis of Thiohexam via the oxidative condensation of 2-mercaptobenzothiazole (MBT) and

cyclohexylamine.
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Property Value

Chemical Formula C13H16N2S2

Molecular Weight 264.4 g/mol [3]

Appearance Cream-colored solid[3]

Melting Point 93-100 °C[3]

Solubility Insoluble in water; Soluble in benzene[3]

Experimental Protocol: Oxidative Condensation
Synthesis of Thiohexam
This protocol is based on the reaction of 2-mercaptobenzothiazole with cyclohexylamine in the

presence of sodium hypochlorite as an oxidizing agent.[4]

Materials and Reagents:

Reagent Formula
Molar Mass ( g/mol
)

Quantity

2-

Mercaptobenzothiazol

e (MBT)

C7H5NS2 167.25 10.0 g

Cyclohexylamine C6H13N 99.17 15.0 mL

Sodium Hypochlorite

Solution
NaClO 74.44 ~120 mL (5% w/v)

Sodium Hydroxide NaOH 40.00 2.5 g

Deionized Water H2O 18.02 As needed

Toluene (for

recrystallization)
C7H8 92.14 As needed

Equipment:
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250 mL three-necked round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Buchner funnel and flask

Filter paper

Beakers

Graduated cylinders

Rotary evaporator

Procedure:

Preparation of the Reaction Mixture:

In the 250 mL three-necked flask equipped with a magnetic stirrer and a dropping funnel,

dissolve 2.5 g of sodium hydroxide in 50 mL of deionized water.

To this solution, add 10.0 g of 2-mercaptobenzothiazole (MBT). Stir until the MBT is fully

dissolved.

Cool the flask in an ice bath to 5-10 °C.

Addition of Cyclohexylamine:

Slowly add 15.0 mL of cyclohexylamine to the cooled reaction mixture while stirring

continuously. Maintain the temperature below 10 °C during the addition.

Oxidation with Sodium Hypochlorite:

Slowly add the 5% sodium hypochlorite solution to the reaction mixture via the dropping

funnel over a period of 30-45 minutes.[5]
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Continuously monitor the temperature and maintain it between 5-10 °C. The product will

precipitate as a white to off-white solid.

Reaction Completion and Product Isolation:

After the addition of sodium hypochlorite is complete, continue stirring the mixture in the

ice bath for an additional 60 minutes.

Isolate the crude product by vacuum filtration using a Buchner funnel.

Wash the filter cake with copious amounts of cold deionized water until the filtrate is

neutral (pH ~7).

Drying and Purification:

Dry the crude product in a vacuum oven at 50 °C for 12-16 hours.

For further purification, recrystallize the crude product from hot toluene. Dissolve the solid

in a minimal amount of hot toluene, filter while hot to remove any insoluble impurities, and

allow the filtrate to cool slowly to room temperature, followed by cooling in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold toluene,

and dry under vacuum.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Thiohexam Synthesis
Preparation of Reaction Mixture

(MBT, NaOH, Water)

Cooling to 5-10 °C
(Ice Bath)

Addition of Cyclohexylamine

Oxidation with Sodium Hypochlorite
(Slow Addition)

Stirring and Reaction Completion

Product Isolation
(Vacuum Filtration)

Washing with Deionized Water

Drying of Crude Product

Purification
(Recrystallization from Toluene)

Final Product
(Pure Thiohexam)

Click to download full resolution via product page

Caption: Workflow for the laboratory synthesis of Thiohexam.
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Safety and Handling
Thiohexam: As a known allergen, avoid skin and eye contact.[1] In case of contact, wash

the affected area with copious amounts of water.

2-Mercaptobenzothiazole (MBT): Harmful if swallowed. May cause an allergic skin reaction.

Cyclohexylamine: Corrosive and flammable. Causes severe skin burns and eye damage.

Sodium Hypochlorite: Corrosive. Causes skin and eye irritation. Reacts with acids to produce

toxic chlorine gas.

Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

Toluene: Flammable liquid and vapor. Harmful if inhaled or swallowed. May cause

drowsiness or dizziness.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Concluding Remarks
This protocol provides a detailed method for the laboratory synthesis of Thiohexam.

Adherence to the specified conditions and safety precautions is crucial for a successful and

safe synthesis. The reaction progress can be monitored by Thin Layer Chromatography (TLC),

and the final product's identity and purity can be confirmed using techniques such as melting

point determination, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass

Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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